Cas no 380576-08-9 (Ethanone, 1-(6,7-dichloro-3-methyl-1,4-dioxido-2-quinoxalinyl)-)

• Product Name: Ethanone, 1-(6,7-dichloro-3-methyl-1,4-dioxido-2-quinoxalinyl)-
• CAS No: 380576-08-9
• MF: C₁₁H₈Cl₂N₂O₃
• MW: 287.09882068634
• CID: 1487558
• Update Time: 2024-08-23

Ethanone, 1-(6,7-dichloro-3-methyl-1,4-dioxido-2-quinoxalinyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(6,7-dichloro-3-methyl-1,4-dioxido-2-quinoxalinyl)-
• 1-(6,7-dichloro-3-methyl-4-oxido-1-oxoquinoxalin-1-ium-2-yl)ethanone

• Inchi： 1S/C11H8Cl2N2O3/c1-5-11(6(2)16)15(18)10-4-8(13)7(12)3-9(10)14(5)17/h3-4H,1-2H3
• InChI Key： UYEJSNFETDFBSI-UHFFFAOYSA-N
• SMILES： C(=O)(C1=C(C)[N+]([O-])=C2C(=[N+]1[O-])C=C(Cl)C(Cl)=C2)C

Computed Properties

• Exact Mass: 285.99134

Experimental Properties

• Density: 1.56±0.1 g/cm3(Predicted)
• Melting Point: 152-153 °C(Solv: methanol (67-56-1))
• Boiling Point: 515.0±60.0 °C(Predicted)
• PSA: 70.95
• pka: 0.36±0.30(Predicted)